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Compound of Interest

Compound Name: Methyl 6-chloro-5-methylpicolinate

Cat. No.: B182450 Get Quote

Spectroscopic Comparison: Methyl 6-chloro-5-
methylpicolinate and Its Precursors
A detailed analysis for researchers, scientists, and drug development professionals.

This guide provides a comprehensive spectroscopic comparison of Methyl 6-chloro-5-
methylpicolinate and its key precursors, 6-Chloro-5-methylpicolinic acid and 2-Chloro-3-

methylpyridine. The following sections detail the synthetic pathway, experimental protocols for

synthesis and characterization, and a comparative analysis of their spectroscopic data.

Synthetic Pathway
The synthesis of Methyl 6-chloro-5-methylpicolinate typically proceeds in a two-step

sequence from the starting material 2-Chloro-3-methylpyridine. The first step involves the

oxidation of the methyl group at the 2-position of the pyridine ring to a carboxylic acid, yielding

6-Chloro-5-methylpicolinic acid. Subsequent esterification of the carboxylic acid with methanol

affords the final product, Methyl 6-chloro-5-methylpicolinate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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